molecular formula C14H22N4O2 B8732046 3,4-Bis(4-methyl-1-piperazinyl)-3-cyclobutene-1,2-dione

3,4-Bis(4-methyl-1-piperazinyl)-3-cyclobutene-1,2-dione

Cat. No.: B8732046
M. Wt: 278.35 g/mol
InChI Key: DFZXXNQLNYBWCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-Bis(4-methyl-1-piperazinyl)-3-cyclobutene-1,2-dione is a useful research compound. Its molecular formula is C14H22N4O2 and its molecular weight is 278.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H22N4O2

Molecular Weight

278.35 g/mol

IUPAC Name

3,4-bis(4-methylpiperazin-1-yl)cyclobut-3-ene-1,2-dione

InChI

InChI=1S/C14H22N4O2/c1-15-3-7-17(8-4-15)11-12(14(20)13(11)19)18-9-5-16(2)6-10-18/h3-10H2,1-2H3

InChI Key

DFZXXNQLNYBWCL-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2=C(C(=O)C2=O)N3CCN(CC3)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.0 gram of 3,4-dimethoxy-3-cyclobutene-1,2-dione dissolved in 30 ml. of absolute ethanol is mixed with a solution of 1.4 grams of 1-methylpiperazine in 30 ml. of absolute ethanol. The resulting mixture is stirred and heated to reflux for 5 hours under an atmosphere of dry nitrogen. After concentration to approximately one-sixth the volume under reduced pressure, the reaction mixture is cooled and crystallization is induced by scratching. The resultant precipitate is filtered, washed with 0.5 ml. of absolute ethanol, and dried in a steam cabinet. The resulting, product, 3,4-bis(4-methyl-1-piperazinyl)-3-cyclobutene-1,2-dione is obtained as white crystals melting at about 189°-191° C.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
1.4 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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